Cas no 18062-05-0 ({[(2Z)-4-ethoxybut-2-en-1-yl]oxy}benzene)

• Product name: {[(2Z)-4-ethoxybut-2-en-1-yl]oxy}benzene
• CAS No: 18062-05-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1371522
• PubChem ID: 5380271

{[(2Z)-4-ethoxybut-2-en-1-yl]oxy}benzene Chemical and Physical Properties

Names and Identifiers

• {[(2Z)-4-ethoxybut-2-en-1-yl]oxy}benzene
• [(Z)-4-ethoxybut-2-enoxy]benzene
• 18062-05-0
• DTXSID30418876
• NSC91146
• NSC-91146

• Inchi： InChI=1S/C12H16O2/c1-2-13-10-6-7-11-14-12-8-4-3-5-9-12/h3-9H,2,10-11H2,1H3/b7-6-
• InChI Key： RFXOHZBKJFOVHQ-SREVYHEPSA-N
• SMILES： CCOCC=CCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46